1-(4-Hydrazino-phenyl)-imidazolidin-2-one hydrochloride
Overview
Description
“1-(4-Hydrazino-phenyl)-imidazolidin-2-one hydrochloride” is a chemical compound that is used in laboratory settings for the synthesis of substances . It is also known as "4-Hydrazinobenzoic acid" .
Synthesis Analysis
The synthesis of this compound involves several steps. One process involves the reduction of the corresponding 4-nitro compound with catalytic hydrogenation using a catalyst such as palladium charcoal to give an amine intermediate. This is then diazotized using nitrous acid followed by reduction using stannous chloride to give the desired product .Molecular Structure Analysis
The molecular structure of “1-(4-Hydrazino-phenyl)-imidazolidin-2-one hydrochloride” is complex. The ChemSpider database provides a detailed breakdown of its molecular formula, average mass, and monoisotopic mass .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Hydrazino-phenyl)-imidazolidin-2-one hydrochloride” include its appearance as a tan or light pink powder. It has a melting point range of 252 - 254 °C .Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. After handling, it is recommended to wash skin thoroughly. It should be used only outdoors or in a well-ventilated area and protective gloves, eye protection, and face protection should be worn .
Future Directions
The future directions for “1-(4-Hydrazino-phenyl)-imidazolidin-2-one hydrochloride” could involve its potential applications in optoelectronics. A study showed that all the synthesized highly-conjugated triazoles exhibited luminescence; in particular, one derivative showed strong fluorescence emission and a high quantum yield close to 1 . This suggests that this compound and its derivatives could have potential applications in the field of optoelectronics.
properties
IUPAC Name |
1-(4-hydrazinylphenyl)imidazolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O.ClH/c10-12-7-1-3-8(4-2-7)13-6-5-11-9(13)14;/h1-4,12H,5-6,10H2,(H,11,14);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZVAPJHOUHHNQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C2=CC=C(C=C2)NN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Hydrazino-phenyl)-imidazolidin-2-one hydrochloride | |
CAS RN |
1187928-08-0 |
Source
|
| Record name | 2-Imidazolidinone, 1-(4-hydrazinylphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187928-08-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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